Cas no 70696-64-9 (Methyl 1-propylpyrrole-2-carboxylate)

• Product Name: Methyl 1-propylpyrrole-2-carboxylate
• CAS No: 70696-64-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 4655597
• Update Time: 2025-05-24

Methyl 1-propylpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-propylpyrrole-2-carboxylate
• VCA69664
• methyl 1-propyl-pyrrole-2-carboxylate
• Methyl 1-propylpyrrole-2-carboxylate

• Inchi： 1S/C9H13NO2/c1-3-6-10-7-4-5-8(10)9(11)12-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： UIJLZYYUXCXFCL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• XLogP3: 1.7
• Topological Polar Surface Area: 31.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 240.6±13.0 °C at 760 mmHg
• Flash Point: 99.3±19.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 1-propylpyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-propylpyrrole-2-carboxylate

Methyl 1-propylpyrrole-2-carboxylate: A Comprehensive Overview

Methyl 1-propylpyrrole-2-carboxylate, identified by the CAS registry number CAS No. 70696-64-9, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique properties. This compound belongs to the class of pyrrole derivatives, which are widely studied for their roles in various chemical and biological systems. The molecule consists of a pyrrole ring substituted with a methyl ester group at the 2-position and a propyl group at the 1-position, making it a valuable intermediate in organic synthesis.

The synthesis of Methyl 1-propylpyrrole-2-carboxylate typically involves multi-step reactions, often starting from pyrrole derivatives or through cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for industrial applications, particularly in the pharmaceutical and agrochemical industries.

One of the most notable applications of Methyl 1-propylpyrrole-2-carboxylate is in the development of bioactive compounds. Researchers have explored its potential as a precursor for various pharmacologically active agents, including antifungal and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit potent antifungal activity against pathogenic fungi, making them promising candidates for agricultural fungicides.

In addition to its role in drug development, Methyl 1-propylpyrrole-2-carboxylate has been utilized in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science. Recent research has focused on its application in creating metal-organic frameworks (MOFs) and other porous materials, which have potential uses in gas storage and catalysis.

The environmental impact of Methyl 1-propylpyrrole-2-carboxylate has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles to assess its safety for industrial use. Findings indicate that under controlled conditions, the compound demonstrates moderate biodegradability, though further research is needed to optimize its environmental footprint.

From a structural perspective, the compound's unique arrangement of functional groups provides opportunities for further chemical modification. Scientists have explored various substitution patterns to enhance its reactivity and stability, leading to the discovery of novel derivatives with improved properties. These advancements highlight the importance of Methyl 1-propylpyrrole-2-carboxylate as a building block in modern organic chemistry.

In conclusion, Methyl 1-propylpyrrole-2-carboxylate (CAS No. 70696-64-9) stands as a testament to the ongoing innovation in chemical synthesis and application development. Its versatility across multiple disciplines underscores its significance as both a research tool and an industrial material. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future advancements in science and technology.